Thiazolo[5,4-C]pyridine-2-thiol

• IUPAC Name: 1H-[1,3]thiazolo[5,4-c]pyridine-2-thione
• InChI: InChI=1S/C6H4N2S2/c9-6-8-4-1-2-7-3-5(4)10-6/h1-3H,(H,8,9)
• InChI Key: VHVPVAPCPMORFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1NC(=S)S2
• Molecular Formula: C6H4N2S2
• Molecular Weight: 168.2 g/mol

Description

Thiazolo[5,4-C]pyridine-2-thiol is a chemical compound with the molecular weight of 169.25. It is also known as 1,3-dihydro-2H-3lambda3-thiazolo [5,4-c]pyridine-2-thione.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H5N2S2/c9-6-8-4-1-2-7-3-5 (4)10-6/h1-3,10H, (H,8,9). This indicates the presence of carbon, hydrogen, nitrogen, and sulfur atoms in the molecule.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. Its melting point is reported to be between 230-232°C.

Scientific Research Applications

Synthesis of Novel Tricyclic Heteroaromatics

Thiazolo[5,4-C]pyridine-2-thiol derivatives have been explored in the synthesis of novel tricyclic heteroaromatics. Huang et al. (2014) demonstrated the one-pot synthesis of Thiazolo[5,4-b]thieno[3,2-e]pyridine derivatives, a subset of these compounds, by reacting diazepinethiones with aldehydes, facilitated by scandium(III) triflate (Huang et al., 2014).

Formation of 2-Substituted Thiazolopyridines

El‐Hiti (2003) described a method for preparing 2-substituted thiazolo[4,5-b]pyridines and thiazolo[5,4-c]pyridines. This process involved a reaction of ortho-amino (diisopropyldithiocarbamato) pyridine, carboxylic acid, and phosphorus oxychloride, offering a more convenient route than previous methods (El‐Hiti, 2003).

One-Step Synthesis of Derivatives

Sahasrabudhe et al. (2009) presented a one-step synthesis of thiazolo[5,4-b]pyridines from chloronitropyridines and thioamides or thioureas. This process allowed for the preparation of a wide variety of derivatives with diverse substituents (Sahasrabudhe et al., 2009).

Anticancer and Anti-Inflammatory Applications

This compound derivatives have shown potential in the development of anticancer and anti-inflammatory drugs. Singh et al. (2013) explored the synthesis and the apoptosis-inducing activity of thiazolo[5,4-d]pyrimidines, a related class, which exhibited antiproliferative activity in various cancer cell lines (Singh et al., 2013). Toma et al. (2017) synthesized pyridin-3/4-yl-thiazolo[3,2-b][1,2,4]triazole derivatives and evaluated their anti-inflammatory activity, highlighting the versatility of thiazolo derivatives in therapeutic applications (Toma et al., 2017).

Safety and Hazards

Thiazolo[5,4-C]pyridine-2-thiol should be handled with care. It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised.

Mechanism of Action

Target of Action

Thiazolo[5,4-C]pyridine-2-thiol is a part of the thiazolo[4,5-b]pyridines class of compounds . These compounds are biologically relevant purine bioisosteres and have been reported to interact with a wide range of receptor targets . Some representatives of this class have been reported as histamine H3 receptor antagonists .

Biochemical Analysis

Biochemical Properties

Thiazolo[5,4-C]pyridine-2-thiol plays a significant role in biochemical reactions . It interacts with various enzymes, proteins, and other biomolecules, contributing to the complex network of biochemical interactions.

Cellular Effects

This compound has been observed to have profound effects on various types of cells and cellular processes . It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The exact mechanism is still under study and is expected to provide valuable insights into its biochemical properties .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time . Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is being collected .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . Studies are being conducted to observe any threshold effects, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in several metabolic pathways . It interacts with various enzymes or cofactors, and may also affect metabolic flux or metabolite levels .

Transport and Distribution

It may interact with transporters or binding proteins, and may also affect its localization or accumulation .

Subcellular Localization

This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .